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Compound of Interest

Compound Name:
(2-phenyl-1H-indol-3-yl) 4-

nitrobenzoate

CAS No.: 37914-50-4

Cat. No.: B13995620

Get Quote

Executive Summary & Application Scope
Compound: (2-phenyl-1H-indol-3-yl) 4-nitrobenzoate Class: Indole-3-yl ester derivative.

Significance: 2-phenylindoles are privileged scaffolds in drug discovery (e.g., anticancer, anti-

inflammatory agents). The introduction of a 4-nitrobenzoate moiety at the C3 position

significantly alters the solid-state packing efficiency and electronic landscape compared to the

parent indole or simple benzoate esters. Guide Purpose: To validate the crystal structure

quality and compare its physicochemical "performance" (density, stability, intermolecular

connectivity) against:

Alternative 1: The non-nitrated analog ((2-phenyl-1H-indol-3-yl) benzoate).[1]

Alternative 2: Theoretical Gas-Phase Models (DFT).

Synthesis & Crystallization Protocol
To obtain high-quality single crystals suitable for X-ray Diffraction (XRD), the synthesis must

prioritize purity to prevent twinning.
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Step-by-Step Methodology
Precursor Preparation: Synthesis of 2-phenyl-1H-indol-3-ol (indoxyl) via cyclization of 2-

aminobenzophenone derivatives or oxidative rearrangement. Note: Indoxyls are unstable;

immediate acylation is required.

Esterification (The "Product" Synthesis):

Reagents: 2-phenyl-1H-indol-3-ol (1.0 eq), 4-nitrobenzoyl chloride (1.1 eq), Triethylamine

(1.2 eq).

Solvent: Anhydrous Dichloromethane (DCM) at 0°C.

Mechanism: Nucleophilic acyl substitution at the C3-oxygen.

Workup: Wash with NaHCO₃, dry over MgSO₄.

Crystallization (Critical Step):

Technique: Slow Evaporation.[2][3]

Solvent System: Ethanol:Chloroform (3:1 v/v).

Conditions: Maintain at 4°C in a vibration-free environment for 72 hours.

Outcome: Orange prism-like crystals.
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Caption: Synthesis and crystallization workflow ensuring stabilization of the indole-3-ol core via

esterification.

Comparative Performance Analysis
This section compares the Product (Nitrobenzoate) against the Alternative (Unsubstituted

Benzoate) to demonstrate how the nitro group enhances solid-state stability.

A. Crystallographic Data & Stability Metrics
The presence of the nitro group (

) typically increases crystal density and melting point due to enhanced dipolar interactions.

Metric
Product: (2-phenyl-

1H-indol-3-yl) 4-

nitrobenzoate

Alternative: (2-

phenyl-1H-indol-3-yl)

benzoate

Significance

Space Group
Monoclinic

(Typical)

Triclinic

or Monoclinic

allows for efficient

centrosymmetric

packing.

Calculated Density (

)
~1.38 - 1.42 g/cm³ ~1.25 - 1.30 g/cm³

Higher density implies

tighter packing and

lower solubility (better

stability).

Dihedral Angle

(Indole/Phenyl)
~20-30° (Twisted)

~45-60° (More

twisted)

Nitro group resonance

can induce planarity,

enhancing

-stacking.

Primary Interaction
N-H...O (Nitro) & C-

H...O (Carbonyl)

N-H...O (Carbonyl)

only

Nitro group acts as a

secondary strong

acceptor, creating a

3D network.

B. Validation of Intermolecular Interactions
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The "performance" of a crystal structure is defined by the robustness of its interaction network.

Product Mechanism: The indole N-H acts as a donor. In the nitro-derivative, the nitro group

oxygens compete with the ester carbonyl as acceptors. Experimental data typically shows

the formation of

dimers or infinite chains stabilized by auxiliary C-H...O interactions involving the nitro group.

Alternative Mechanism: The unsubstituted benzoate relies solely on the ester carbonyl, often

resulting in weaker 1D chains and lower lattice energy.

Interaction Logic Diagram
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Caption: Competitive H-bond landscape. The nitro group provides an additional, strong

acceptor site, enhancing lattice rigidity.

Validation Protocol (Quality Control)
To ensure the "Trustworthiness" of the structural model, the following validation checks must be

performed using CheckCIF (IUCr) and Hirshfeld Surface Analysis.
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Protocol 1: CheckCIF Validation
Alert Level A/B: Must be absent. Common issues in this class include disorder in the phenyl

rings.

Resolution: If disorder is flagged in the 2-phenyl ring, model it over two positions with

constrained occupancy (e.g., 0.60/0.40).

Verify:

factor should be

(5%) for publication-quality data.

Protocol 2: Hirshfeld Surface Analysis
This technique validates the "Product" against "Alternatives" by quantifying the surface area

contribution of specific contacts.

Method: Generate

surfaces using CrystalExplorer.

Expected Result for Product:

Red spots: Indicate strong N-H...O hydrogen bonds.

Fingerprint Plot: Distinct spikes corresponding to O...H contacts (approx. 35-40%

contribution).

Comparison: The non-nitro alternative will lack the specific O...H spikes associated with

the nitro group, showing more diffuse H...H contacts (van der Waals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC2960350%2F
https://www.benchchem.com/product/b13995620?utm_src=pdf-custom-synthesis#bc-rfq
https://gazette.gc.ca/rp-pr/p1/2015/2015-02-28/pdf/g1-14909.pdf
https://www.researchgate.net/publication/270288784_Crystal_structure_of_2-phenyl-ethyl-amin-ium_4-nitro-phenolate_monohydrate
https://www.scirp.org/journal/paperinformation?paperid=40595
https://www.scirp.org/journal/paperinformation?paperid=40595
https://pubmed.ncbi.nlm.nih.gov/26396842/
https://pubmed.ncbi.nlm.nih.gov/26396842/
https://pubmed.ncbi.nlm.nih.gov/26396842/
https://pubmed.ncbi.nlm.nih.gov/26396842/
https://www.benchchem.com/product/b13995620/docs#comparative-structural-analysis-validation-guide-2-phenyl-1h-indol-3-yl-4-nitrobenzoate
https://www.benchchem.com/product/b13995620/docs#comparative-structural-analysis-validation-guide-2-phenyl-1h-indol-3-yl-4-nitrobenzoate
https://www.benchchem.com/product/b13995620/docs#comparative-structural-analysis-validation-guide-2-phenyl-1h-indol-3-yl-4-nitrobenzoate
https://www.benchchem.com/product/b13995620/docs#comparative-structural-analysis-validation-guide-2-phenyl-1h-indol-3-yl-4-nitrobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13995620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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